7-methyl-3-(4-(tetrahydrofuran-2-carbonyl)piperazine-1-carbonyl)-3,4-dihydropyrimido[2,1-b][1,3]thiazin-6(2H)-one

• IUPAC Name: 7-methyl-3-[4-(oxolane-2-carbonyl)piperazine-1-carbonyl]-3,4-dihydro-2H-pyrimido[2,1-b][1,3]thiazin-6-one
• InChI: InChI=1S/C18H24N4O4S/c1-12-9-19-18-22(15(12)23)10-13(11-27-18)16(24)20-4-6-21(7-5-20)17(25)14-3-2-8-26-14/h9,13-14H,2-8,10-11H2,1H3
• InChI Key: UXDPXTBHMPBGCI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2N(C1=O)CC(CS2)C(=O)N3CCN(CC3)C(=O)C4CCCO4
• Molecular Formula: C18H24N4O4S
• Molecular Weight: 392.5 g/mol

Description

7-methyl-3-(4-(tetrahydrofuran-2-carbonyl)piperazine-1-carbonyl)-3,4-dihydropyrimido[2,1-b][1,3]thiazin-6(2H)-one is a useful research compound. Its molecular formula is C18H24N4O4S and its molecular weight is 392.47. The purity is usually 95%.
BenchChem offers high-quality 7-methyl-3-(4-(tetrahydrofuran-2-carbonyl)piperazine-1-carbonyl)-3,4-dihydropyrimido[2,1-b][1,3]thiazin-6(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-methyl-3-(4-(tetrahydrofuran-2-carbonyl)piperazine-1-carbonyl)-3,4-dihydropyrimido[2,1-b][1,3]thiazin-6(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Novel Heterocyclic Compounds

Compounds with similar complex structures have been synthesized for potential use as anti-inflammatory and analgesic agents. For example, novel heterocyclic compounds derived from visnaginone and khellinone demonstrated significant COX-2 inhibitory activity, analgesic activity, and anti-inflammatory activity in a study by Abu‐Hashem et al. (2020). These findings suggest that compounds with intricate structures, including thiazine and pyrimidine derivatives, could have significant pharmaceutical applications, especially in developing new therapeutic agents with improved efficacy and selectivity (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial Activities

Another research avenue for compounds with such complexity is in the development of antimicrobial agents. Derivatives of 1,2,4-triazole, for instance, have been synthesized and tested for their antimicrobial activities, with some compounds showing good to moderate activities against a variety of microorganisms. This suggests the potential of structurally complex compounds in addressing the growing concern of antibiotic resistance and the need for new antimicrobials (Bektaş, Karaali, Sahin, Demirbaş, Karaoglu, & Demirbas, 2007).

Biological Evaluation of Heterocyclic Systems

Furthermore, the synthesis of novel heterocyclic systems, such as pyrimido[5’,4’:5,6][1,4]thiazino[3,2-e][1,2,4]triazine derivatives, has shown that these compounds can exhibit promising biological activities. Such studies highlight the potential of complex chemical compounds in contributing to the discovery and development of new drugs with specific biological targets (Karimian & Karimi, 2020).